N-butyryl-N'-(3-cyano-4,5-dimethyl-2-thienyl)thiourea

• Molecular Formula: C12H15N3OS2
• Molecular Weight: 281.4 g/mol
• IUPAC Name: N-[(3-cyano-4,5-dimethylthiophen-2-yl)carbamothioyl]butanamide
• InChI: InChI=1S/C12H15N3OS2/c1-4-5-10(16)14-12(17)15-11-9(6-13)7(2)8(3)18-11/h4-5H2,1-3H3,(H2,14,15,16,17)
• InChI Key: NWEPHJAVWQUBBH-UHFFFAOYSA-N
• SMILES: CCCC(=O)NC(=S)NC1=C(C(=C(S1)C)C)C#N

Description

N-butyryl-N'-(3-cyano-4,5-dimethyl-2-thienyl)thiourea, also known as BCTC, is a chemical compound that has been extensively studied for its potential applications in scientific research. BCTC is a selective antagonist of the transient receptor potential cation channel subfamily V member 1 (TRPV1), which is involved in the sensation of pain and heat. In

Scientific Research Applications

N-butyryl-N'-(3-cyano-4,5-dimethyl-2-thienyl)thiourea has been widely used in scientific research as a tool to investigate the role of TRPV1 in pain and heat sensation. TRPV1 is a non-selective cation channel that is activated by heat, acid, and capsaicin, the active ingredient in chili peppers. This compound has been shown to selectively block TRPV1-mediated responses to capsaicin and heat, without affecting other TRP channels or voltage-gated ion channels. This makes this compound a valuable tool for studying the physiological and pathophysiological roles of TRPV1 in various tissues and organs.

Mechanism of Action

N-butyryl-N'-(3-cyano-4,5-dimethyl-2-thienyl)thiourea acts as a competitive antagonist of TRPV1, binding to the channel pore and blocking the influx of cations such as calcium and sodium. This leads to a reduction in TRPV1-mediated responses to heat and capsaicin, resulting in a decrease in pain and heat sensitivity. This compound has been shown to be highly selective for TRPV1, with little or no activity against other TRP channels or voltage-gated ion channels.
Biochemical and Physiological Effects
This compound has been shown to have a number of biochemical and physiological effects in various tissues and organs. In the nervous system, this compound has been shown to reduce pain and hyperalgesia in animal models of inflammatory and neuropathic pain. In the respiratory system, this compound has been shown to reduce cough and airway hyperresponsiveness in animal models of asthma. In the cardiovascular system, this compound has been shown to reduce blood pressure and improve endothelial function in animal models of hypertension and atherosclerosis. This compound has also been shown to have anti-inflammatory and antioxidant effects in various tissues and organs.

Advantages and Limitations for Lab Experiments

N-butyryl-N'-(3-cyano-4,5-dimethyl-2-thienyl)thiourea has several advantages as a tool for scientific research. It is highly selective for TRPV1, with little or no activity against other ion channels. It is also relatively stable and easy to handle in the laboratory. However, this compound has some limitations as well. It is not very water-soluble, which can make it difficult to administer in vivo. It also has a relatively short half-life, which can limit its duration of action in some experiments.

Future Directions

There are several future directions for research on N-butyryl-N'-(3-cyano-4,5-dimethyl-2-thienyl)thiourea and TRPV1. One area of interest is the role of TRPV1 in chronic pain conditions such as arthritis and neuropathy. Another area of interest is the potential use of TRPV1 antagonists like this compound as analgesics and anti-inflammatory agents. There is also interest in the development of more potent and selective TRPV1 antagonists that could be used as therapeutic agents for a variety of conditions. Overall, this compound and TRPV1 continue to be important targets for scientific research in a variety of fields.

Synthesis Methods

The synthesis of N-butyryl-N'-(3-cyano-4,5-dimethyl-2-thienyl)thiourea involves several steps, starting with the reaction of 3-cyano-4,5-dimethyl-2-thiophenecarboxylic acid with thionyl chloride to form the corresponding acid chloride. The acid chloride is then reacted with N-butylamine to yield the corresponding amide, which is subsequently treated with thiourea in the presence of sodium methoxide to give this compound as a white solid with a melting point of 183-184°C.